Cas no 2229203-34-1 (2,2-dimethyl-1-(2-methylquinolin-4-yl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(2-methylquinolin-4-yl)cyclopropylmethanol
• CAS No: 2229203-34-1
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 6258958
• PubChem ID: 165976476
• Update Time: 2025-10-05

2,2-dimethyl-1-(2-methylquinolin-4-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2-methylquinolin-4-yl)cyclopropylmethanol
• EN300-1799801
• 2229203-34-1
• [2,2-dimethyl-1-(2-methylquinolin-4-yl)cyclopropyl]methanol

• Inchi： 1S/C16H19NO/c1-11-8-13(16(10-18)9-15(16,2)3)12-6-4-5-7-14(12)17-11/h4-8,18H,9-10H2,1-3H3
• InChI Key： FEFKOOIOQCFDME-UHFFFAOYSA-N
• SMILES： OCC1(C2C=C(C)N=C3C=CC=CC=23)CC1(C)C

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 2,2-dimethyl-1-(2-methylquinolin-4-yl)cyclopropylmethanol

Introduction to 2,2-dimethyl-1-(2-methylquinolin-4-yl)cyclopropylmethanol (CAS No. 2229203-34-1)

2,2-dimethyl-1-(2-methylquinolin-4-yl)cyclopropylmethanol (CAS No. 2229203-34-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 2,2-dimethyl-1-(2-methylquinolin-4-yl)cyclopropylmethanol is composed of a cyclopropyl ring substituted with a 2-methylquinoline moiety and two methyl groups. The cyclopropyl ring is known for its high reactivity due to the strain imposed by the three-membered ring, which can lead to unique chemical behavior and biological activity. The 2-methylquinoline moiety, on the other hand, is a common scaffold found in many bioactive compounds, contributing to the overall pharmacological profile of the molecule.

Recent studies have focused on the synthesis and optimization of 2,2-dimethyl-1-(2-methylquinolin-4-yl)cyclopropylmethanol. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the cyclopropyl ring and introduce the 2-methylquinoline substituent. This method has been shown to be highly selective and scalable, making it suitable for large-scale production in pharmaceutical settings. Additionally, alternative synthetic routes involving organocatalysis and transition-metal-free methods have been explored to enhance the sustainability and cost-effectiveness of the synthesis process.

The biological activities of 2,2-dimethyl-1-(2-methylquinolin-4-yl)cyclopropylmethanol have been extensively investigated in both in vitro and in vivo models. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.

Beyond its anti-inflammatory properties, 2,2-dimethyl-1-(2-methylquinolin-4-yl)cyclopropylmethanol has also shown promise as an antitumor agent. Research conducted on various cancer cell lines has revealed that this compound can induce apoptosis and cell cycle arrest through mechanisms involving p53 activation and Bcl-2 family protein regulation. These findings suggest that it may have therapeutic potential in treating certain types of cancer.

In addition to its direct biological effects, 2,2-dimethyl-1-(2-methylquinolin-4-yl)cyclopropylmethanol has been evaluated for its pharmacokinetic properties. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating that it has good bioavailability and low toxicity. These characteristics are crucial for its development as a drug candidate.

The safety profile of 2,2-dimethyl-1-(2-methylquinolin-4-yl)cyclopropylmethanol has also been assessed through extensive toxicological studies. Results from these studies have shown that it exhibits low cytotoxicity at therapeutic concentrations and does not cause significant organ damage or systemic toxicity in animal models. These findings support its potential for further clinical development.

In conclusion, 2,2-dimethyl-1-(2-methylquinolin-4-yl)cyclopropylmethanol (CAS No. 2229203-34-1) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and antitumor therapies make it an exciting target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.